Cas no 123248-21-5 ((e)-3-p-tolyl-acrylic acid butyl ester)

• Product Name: (e)-3-p-tolyl-acrylic acid butyl ester
• CAS No: 123248-21-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 896295
• PubChem ID: 57357413
• Update Time: 2025-04-19

(e)-3-p-tolyl-acrylic acid butyl ester Chemical and Physical Properties

Names and Identifiers

• (e)-3-p-tolyl-acrylic acid butyl ester
• butyl 3-(4-methylphenyl)prop-2-enoate
• 2-propenoic acid, 3-(4-methylphenyl)-, butyl ester, (2E)-
• Butyl (2E)-3-(4-methylphenyl)acrylate
• butyl (2E)-3-(4-methylphenyl)prop-2-enoate

• Inchi： 1S/C14H18O2/c1-3-4-11-16-14(15)10-9-13-7-5-12(2)6-8-13/h5-10H,3-4,11H2,1-2H3
• InChI Key： HSZFATWQHNKARJ-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(C)=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 218.131
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.01
• Boiling Point: 321.854°C at 760 mmHg
• Flash Point: 174.75°C
• Refractive Index: 1.535
• PSA: 26.30000
• LogP: 3.35150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters